Cas no 2097922-64-8 (N-(3,4-difluorophenyl)-N'-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}ethanediamide)

• Product Name: N-(3,4-difluorophenyl)-N'-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}ethanediamide
• CAS No: 2097922-64-8
• MF: C₂₀H₁₆F₂N₂O₄
• MW: 386.348852157593
• CID: 6289061
• PubChem ID: 126852761
• Update Time: 2025-05-24

N-(3,4-difluorophenyl)-N'-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)-N'-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}ethanediamide
• AKOS032466061
• N-(3,4-difluorophenyl)-N'-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}ethanediamide
• N'-(3,4-difluorophenyl)-N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]oxamide
• 2097922-64-8
• F6517-4026

• Inchi： 1S/C20H16F2N2O4/c21-15-8-7-14(10-16(15)22)24-20(27)19(26)23-11-17(25)12-3-5-13(6-4-12)18-2-1-9-28-18/h1-10,17,25H,11H2,(H,23,26)(H,24,27)
• InChI Key： ZSSAVEDYQXDXCI-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NC(C(NCC(C1C=CC(C2=CC=CO2)=CC=1)O)=O)=O)F

Computed Properties

• Exact Mass: 386.10781332g/mol
• Monoisotopic Mass: 386.10781332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.6Ų

Additional information on N-(3,4-difluorophenyl)-N'-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}ethanediamide

Comprehensive Overview of N-(3,4-difluorophenyl)-N'-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}ethanediamide (CAS No. 2097922-64-8)

The compound N-(3,4-difluorophenyl)-N'-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}ethanediamide, identified by its CAS No. 2097922-64-8, is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a difluorophenyl group and a furan-2-yl moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its ability to interact with biological targets.

In recent years, the demand for novel small-molecule compounds like 2097922-64-8 has surged, driven by advancements in precision medicine and targeted therapy. This compound's hydroxyethyl and ethanediamide functional groups contribute to its solubility and binding affinity, which are critical for drug delivery systems. Moreover, its furan ring adds aromatic stability, enhancing its suitability for medicinal chemistry applications.

The synthesis of N-(3,4-difluorophenyl)-N'-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}ethanediamide involves multi-step organic reactions, including amide coupling and aryl substitution. These processes require precise control to ensure high yield and purity, making it a subject of interest for process chemists. The compound's CAS No. 2097922-64-8 is frequently searched in academic databases, reflecting its relevance in chemical research and patent filings.

From a biochemical perspective, this compound's difluorophenyl group is known to enhance metabolic stability, a feature highly valued in proteomics and drug discovery. Its potential to act as a scaffold for lead optimization has been explored in several studies, particularly in the context of neurodegenerative diseases and cancer research. The hydroxyethyl side chain further allows for derivatization, enabling the creation of analogs with tailored properties.

In the realm of material science, 2097922-64-8 has shown promise due to its aromatic and heterocyclic components. These features contribute to its thermal stability and potential use in organic electronics or polymer additives. The compound's furan-2-yl group, in particular, is a key focus for researchers investigating biodegradable materials and sustainable chemistry solutions.

As the scientific community continues to explore N-(3,4-difluorophenyl)-N'-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}ethanediamide, its CAS No. 2097922-64-8 remains a hotspot for innovation. Whether in pharmacology, biochemistry, or advanced materials, this compound exemplifies the intersection of molecular design and practical application. Its versatility ensures it will remain a topic of interest for years to come.